Cas no 2302471-88-9 ([1-(Aminomethyl)spiro[2.3]hexan-1-yl]methanamine)

• Product Name: [1-(Aminomethyl)spiro[2.3]hexan-1-yl]methanamine
• CAS No: 2302471-88-9
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 6013525
• PubChem ID: 165901716
• Update Time: 2025-10-16

[1-(Aminomethyl)spiro[2.3]hexan-1-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2302471-88-9
• EN300-5826436
• [1-(aminomethyl)spiro[2.3]hexan-1-yl]methanamine
• [1-(Aminomethyl)spiro[2.3]hexan-1-yl]methanamine

• Inchi： 1S/C8H16N2/c9-5-8(6-10)4-7(8)2-1-3-7/h1-6,9-10H2
• InChI Key： ISJDTYDPMTUFJJ-UHFFFAOYSA-N
• SMILES： NCC1(CN)CC21CCC2

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52Ų

Additional information on [1-(Aminomethyl)spiro[2.3]hexan-1-yl]methanamine

Professional Introduction to [1-(Aminomethyl)spiro[2.3]hexan-1-yl]methanamine (CAS No. 2302471-88-9)

[1-(Aminomethyl)spiro[2.3]hexan-1-yl]methanamine, identified by its CAS number 2302471-88-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This spirocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular framework, featuring a spiro linkage between a six-membered and a five-membered ring, contributes to its distinct chemical behavior and reactivity.

The [aminomethyl] substituent at the 1-position of the spirocycle introduces a versatile nucleophilic center, making the compound a valuable intermediate in synthetic chemistry. This feature allows for further functionalization, enabling the development of more complex molecules with tailored biological activities. The methanamine moiety at the other end of the molecule provides an additional site for chemical modification, enhancing the compound's utility in drug design and development.

Recent advancements in the field of medicinal chemistry have highlighted the importance of spirocyclic compounds in the design of novel therapeutics. These compounds often exhibit enhanced binding affinity and selectivity due to their rigid, three-dimensional structures. [1-(Aminomethyl)spiro[2.3]hexan-1-yl]methanamine is no exception, with studies suggesting its potential as a scaffold for small-molecule drugs targeting various biological pathways.

In particular, research has explored the pharmacological properties of this compound in relation to its interaction with enzymes and receptors involved in metabolic disorders. The spirocyclic core has been found to stabilize transition states in enzymatic reactions, making it an attractive candidate for inhibiting key therapeutic targets. Additionally, the [aminomethyl] group has been investigated for its ability to form hydrogen bonds with biological targets, improving drug-receptor interactions.

One of the most compelling aspects of [1-(Aminomethyl)spiro[2.3]hexan-1-yl]methanamine is its potential in drug discovery programs aimed at addressing unmet medical needs. The compound's unique structural features have been leveraged to develop novel analogs with improved pharmacokinetic profiles and reduced toxicity. These efforts have been supported by computational modeling and experimental validation, which have collectively contributed to a deeper understanding of its mechanism of action.

The synthesis of [1-(Aminomethyl)spiro[2.3]hexan-1-yl]methanamine presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with greater efficiency. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have played a crucial role in facilitating access to this class of compounds.

Future research directions for [1-(Aminomethyl)spiro[2.3]hexan-1-yl]methanamine are likely to focus on expanding its applications in drug development. Exploration of its derivatives may lead to the discovery of new therapeutic agents with enhanced efficacy and safety profiles. Additionally, studies on its metabolic stability and pharmacokinetic properties will be essential for optimizing its use in clinical settings.

The compound's potential extends beyond traditional pharmaceutical applications, with implications for materials science and biotechnology as well. Its unique structural motifs have inspired investigations into novel materials with specialized properties, such as liquid crystals or polymers with tailored mechanical characteristics. These interdisciplinary approaches highlight the broad utility of [1-(Aminomethyl)spiro[2.3]hexan-1-yl]methanamine as a building block for innovative solutions across multiple scientific domains.

In conclusion, [1-(Aminomethyl)spiro[2.3]hexan-1-yl]methanamine (CAS No. 2302471-88-9) represents a fascinating example of how structural complexity can be leveraged to develop compounds with significant scientific and medical value. Its unique features make it a promising candidate for further exploration in drug discovery, materials science, and beyond. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of interdisciplinary investigations.